![molecular formula C17H21FN4OS B2893572 1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone CAS No. 1286702-93-9](/img/structure/B2893572.png)
1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-(2-(1H-pyrazol-1-yl)ethyl)piperazin-1-yl)-2-((4-fluorophenyl)thio)ethanone is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. The compound is known for its unique chemical structure and properties that make it a promising candidate for the development of new drugs.
Scientific Research Applications
σ1 Receptor Antagonist for Pain Management
1-(4-(2-((1-(3,4-difluorophenyl)-1H-pyrazol-3-yl)methoxy)ethyl)piperazin-1-yl)ethanone, a compound related to the query chemical, has been identified as a clinical candidate for the treatment of pain due to its σ1 receptor antagonist activity. This compound shows outstanding aqueous solubility, high metabolic stability, and antinociceptive properties in mouse models, making it a promising option for pain management (Díaz et al., 2020).
Antiviral Activity
Research on pyrazole derivatives, such as 1-(3-Amino-6-methyl-4-pyridin-3-yl-1H-pyrazolo[3,4-b]pyridin-5-yl)ethanone, has explored their synthesis, reactions, and antiviral activities. These compounds demonstrate potential against viruses like HSV1 and HAV-MBB, highlighting their significance in antiviral drug development (Attaby et al., 2006).
Antituberculosis Activity
Ethyl-4-(4-((substituted benzyl)amino)piperidin-1-yl)-2-(phenyl/pyridyl)thiazole-5-carboxylates, a class of compounds including the query chemical structure, have shown promising in vitro activity against Mycobacterium tuberculosis. These compounds inhibit the Mycobacterium smegmatis GyrB ATPase and DNA gyrase, suggesting their potential use in antituberculosis therapy (Jeankumar et al., 2013).
Neuroprotective Activities
New derivatives containing a benzylpiperazine moiety have been synthesized and evaluated for their neuroprotective activities. Compounds such as 1-(4-(4-fluorobenzyl) piperazin-1-yl)-2-(4-(5-hydroxy-3-methyl-1H-pyrazol-1-yl)phenoxy)ethanone showed significant protective effects against cell damage and prolonged survival time in mice subjected to acute cerebral ischemia. These findings support their potential as neuroprotective agents for treating cerebral ischemic stroke (Gao et al., 2022).
Antimicrobial and Antifungal Activities
Several studies have synthesized azole-containing piperazine derivatives to evaluate their antimicrobial and antifungal activities. Results have shown that these compounds possess moderate to significant activities, making them valuable for developing new antimicrobial agents (Gan et al., 2010).
properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-1-[4-(2-pyrazol-1-ylethyl)piperazin-1-yl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21FN4OS/c18-15-2-4-16(5-3-15)24-14-17(23)21-11-8-20(9-12-21)10-13-22-7-1-6-19-22/h1-7H,8-14H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BLAAUEQUIKHUQK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCN2C=CC=N2)C(=O)CSC3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21FN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.